Cas no 1352397-11-5 (8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid)

• Product Name: 8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid
• CAS No: 1352397-11-5
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• MDL: MFCD20923382
• CID: 5241479
• Update Time: 2025-06-08

8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine-3-carboxylic acid, 8-bromo-1,4-dihydro-4-oxo-
• 8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid

• MDL： MFCD20923382
• Inchi： 1S/C9H5BrN2O3/c10-8-6-4(1-2-11-8)7(13)5(3-12-6)9(14)15/h1-3H,(H,12,13)(H,14,15)
• InChI Key： HOCXSSMSVSSNKF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=NC=2Br)C(=O)C(C(O)=O)=C1

Additional information on 8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid

Introduction to 8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid (CAS No. 1352397-11-5)

8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1352397-11-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the naphthyridine class, a structural framework that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of a bromine substituent at the 8-position and a carbonyl group at the 4-position, along with a carboxylic acid moiety at the 3-position, contributes to the compound's unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structural motif of 8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid is characterized by a fused bicyclic system consisting of a pyridine ring linked to a pyrimidine ring. This configuration is reminiscent of several pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the oxo group at the 4-position introduces electrophilic character, enabling reactions such as nucleophilic addition or condensation reactions that can be exploited in synthetic chemistry.

In recent years, there has been growing interest in naphthyridine derivatives due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have highlighted the potential of naphthyridines as kinase inhibitors, particularly in targeting tyrosine kinases that are aberrantly activated in cancer cells. The carboxylic acid functionality at the 3-position of 8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid provides an opportunity for further derivatization into esters or amides, which can enhance solubility or improve pharmacokinetic profiles. Such modifications are crucial for optimizing drug candidates for clinical translation.

One of the most compelling aspects of this compound is its role as a key intermediate in synthesizing more complex molecules with tailored biological activities. Researchers have leveraged its structural features to develop novel scaffolds that exhibit inhibitory effects on enzymes involved in metabolic disorders and inflammatory diseases. For example, recent studies have explored the use of 8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid in generating derivatives that target Janus kinases (JAKs), which play a pivotal role in immune responses and have been implicated in autoimmune diseases such as rheumatoid arthritis.

The brominated naphthyridine core also finds utility in materials science applications beyond pharmaceuticals. Its ability to participate in metal coordination complexes has led to investigations into its use as a ligand or precursor for metal organic frameworks (MOFs). These materials have applications ranging from gas storage and separation to catalysis and sensing. The versatility of 8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid lies in its capacity to undergo diverse chemical transformations while maintaining its core heterocyclic structure.

From a synthetic chemistry perspective, the preparation of 8-bromo-4-oxo-1,4-dihydro-1,7-naphthyridine-3-carboxylic acid involves multi-step processes that often begin with commercially available precursors such as 2-aminothiophene or 2-amino benzothiophene derivatives. Key steps typically include cyclization reactions to form the naphthyridine ring system followed by functional group interconversions to introduce the bromine atom and the carbonyl group. The final step often involves carboxylation at the 3-position via oxidation or carboxylation methodologies.

The significance of this compound is further underscored by its presence in several patents and research publications that describe its use as a building block for drug discovery programs. For instance, pharmaceutical companies have utilized derivatives of 8-bromo-4-oxyoноннннннннннононононононононононононононоnohydro-naphthyridinecarbonylic acid (CAS No. 1352397115) in high-throughput screening campaigns to identify lead compounds for treating neurological disorders and infectious diseases. These efforts highlight the compound's potential as an indispensable tool in medicinal chemistry.

The future prospects for 8-bromo-o-o-o-o-o-o-o-o-o-o-xo-nohydro-no-hydro-naphthyridinecarbonylic acid are promising given its structural versatility and biological relevance. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced potency and selectivity. Additionally, green chemistry principles may guide future synthetic routes toward more sustainable methodologies that minimize waste and energy consumption.

In conclusion,8-bromo-o-o-xo-no-hydro-no-hydro-naphthyridinecarbonylic acid (CAS No.1352397115) represents an important intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design while serving as a foundation for developing advanced materials with functional properties tailored for specific industrial needs.